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Compound of Interest

Compound Name:
Tungsten hydroxide oxide

phosphate

Cat. No.: B8070915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

tungsten hydroxide oxide phosphate, a compound more commonly known in scientific

literature as phosphotungstic acid or tungstophosphoric acid (TPA). This heteropoly acid, with

the chemical formula H₃PW₁₂O₄₀, is notable for its complex Keggin structure and its wide-

ranging applications in catalysis, histology, and materials science.

Core Physical and Chemical Properties
Tungsten hydroxide oxide phosphate is typically available as a white to slightly yellow-green

crystalline powder.[1] It is often in a hydrated form, with the 24-hydrate being a common

variant.[2] The compound is known for its high acidity, qualifying it as a superacid, and its

thermal stability.[2]

Quantitative Physical Data Summary
The following tables summarize the key quantitative physical properties of tungsten hydroxide
oxide phosphate (phosphotungstic acid).
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Property Value Conditions

Molecular Formula H₃PW₁₂O₄₀ Anhydrous

Molecular Weight 2880.1 g/mol Anhydrous[1]

Melting Point 89 °C 24-hydrate[2]

Solubility in Water 200 g/100 mL General

Thermal Stability Stable up to 400 °C [2]

Table 1: General Physical Properties

Property Value Conditions/Notes

Proton Conductivity 0.11 S cm⁻¹

90 °C and 100% relative

humidity (in a mesoporous

silica composite membrane)[3]

Proton Conductivity 0.003 S cm⁻¹
In a PWA–ZrP/PTFE/GLY

composite membrane[4]

Table 2: Electrical Properties

While specific magnetic susceptibility data for pure tungsten hydroxide oxide phosphate is

not readily available, polyoxometalates with a Keggin structure are known to exhibit a range of

magnetic behaviors, including ferromagnetic and antiferromagnetic interactions, when they

incorporate magnetic ions.[5][6][7]

Structural and Spectroscopic Data
The molecular structure of tungsten hydroxide oxide phosphate is defined by the Keggin

anion, [PW₁₂O₄₀]³⁻. This structure consists of a central tetrahedral PO₄ unit surrounded by

twelve WO₆ octahedra.

Crystallographic Data
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The crystal structure of the hydrated form of phosphotungstic acid is cubic, with a unit cell edge

of approximately 23.28 Å for the highly hydrated form.

Spectroscopic Properties
Fourier-Transform Infrared (FTIR) Spectroscopy: The Keggin structure of phosphotungstic acid

gives rise to characteristic vibrational bands. The typical FTIR spectrum shows absorptions

corresponding to the different types of oxygen-metal bonds within the anion.

Experimental Protocols
Synthesis of Tungsten Hydroxide Oxide Phosphate
(Ether Extraction Method)
This protocol describes a common laboratory-scale synthesis of phosphotungstic acid.

Materials:

Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

Disodium hydrogen phosphate (Na₂HPO₄)

Concentrated hydrochloric acid (HCl)

Diethyl ether

Deionized water

Procedure:

Dissolve 1000g of sodium tungstate and 160g of disodium hydrogen phosphate in 1500ml of

boiled deionized water.

While stirring, slowly add 800ml of concentrated hydrochloric acid to the solution.

After cooling the solution, add 600ml of diethyl ether and shake the mixture until three liquid

layers are formed. The bottom layer contains the phosphotungstic acid-ether complex.
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Separate the bottom layer and wash it several times with water, adding sufficient ether each

time to re-form the third liquid layer.

Evaporate the ether from the purified complex by passing a stream of clean air over the

liquid. This will induce crystallization.

Filter the resulting crystals and allow them to air-dry in a dust-free environment until the

smell of ether is no longer present.

Characterization by FTIR Spectroscopy
Objective: To verify the Keggin structure of the synthesized phosphotungstic acid.

Procedure:

Prepare a sample by grinding a small amount of the synthesized crystals with potassium

bromide (KBr) to form a fine powder.

Press the powder into a thin, transparent pellet.

Record the FTIR spectrum of the pellet over the range of 400-4000 cm⁻¹.

Analyze the spectrum for the characteristic peaks of the [PW₁₂O₄₀]³⁻ anion, which are

typically found in the 700-1100 cm⁻¹ region.

Visualizations
Experimental Workflow for Synthesis
The following diagram illustrates the major steps in the ether extraction synthesis of tungsten
hydroxide oxide phosphate.
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Synthesis of Tungsten Hydroxide Oxide Phosphate (Ether Extraction)

Dissolution of Reactants
(Sodium Tungstate & Disodium Hydrogen Phosphate)

Acidification
(Addition of conc. HCl)

Ether Extraction
(Formation of three layers)

Separation & Washing
(Isolation of ether complex)

Crystallization
(Evaporation of ether)

Final Product
(Phosphotungstic Acid Crystals)

Click to download full resolution via product page

Caption: Workflow for the synthesis of tungsten hydroxide oxide phosphate.

Catalytic Dehydration of an Alcohol
Tungsten hydroxide oxide phosphate is a highly effective acid catalyst. The diagram below

illustrates the general mechanism for the dehydration of a secondary alcohol to an alkene, a

common application of this catalyst.
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Catalytic Dehydration of a Secondary Alcohol

Reaction Steps

Reactants & Products

Protonation of Alcohol
(Formation of alkyloxonium ion)

Loss of Water
(Formation of carbocation)

Deprotonation
(Formation of alkene) Water

Leaving Group

H₃PW₁₂O₄₀

Regeneration

Alkene Secondary Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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